Cas no 20707-69-1 (syn-4-nitrobenzaldoxime)

• Product Name: syn-4-nitrobenzaldoxime
• CAS No: 20707-69-1
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 910305
• PubChem ID: 5374047
• Update Time: 2025-08-04

syn-4-nitrobenzaldoxime Chemical and Physical Properties

Names and Identifiers

• syn-4-nitrobenzaldoxime
• SYN-4-NITROBENZALDOXIME [DEPROTECTING AGENT]
• MFCD00165078
• 4-Nitrobenzaldehyde oxime, cis
• (E)-4-Nitrobenzaldehyde oxime
• 1129-37-9
• Benzaldehyde,4-nitro-,oxime,[C(Z)]-
• (NZ)-N-[(4-nitrophenyl)methylidene]hydroxylamine
• NSC68355
• WLN: WNR D1UNQ
• NSC-68355
• Benzaldehyde, 4-nitro-, oxime, (Z)-
• (1Z)-4-nitrobenzaldehyde oxime
• syn-p-Nitrobenzaldoxime
• p-Nitrobenzaldoxime
• NS00045290
• J-002877
• Benzaldehyde, p-nitro-, oxime, (Z)-
• 20707-69-1
• Benzaldehyde, 4-nitro-, oxime, [C(Z)]-
• 3717-20-2
• N0487
• AB7658
• anti-p-Nitrobenzaldoxime
• SCHEMBL1277010
• p-Nitro-anti-benzaldoxime
• D91719

• MDL： S161291
• Inchi： 1S/C7H6N2O3/c10-8-5-6-1-3-7(4-2-6)9(11)12/h1-5,10H/b8-5-
• InChI Key： WTLPAVBACRIHHC-YVMONPNESA-N
• SMILES： [O-][N+](C1C=CC(/C=N\O)=CC=1)=O

Computed Properties

• Exact Mass: 166.03788
• Monoisotopic Mass: 166.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• PSA: 75.73

syn-4-nitrobenzaldoxime Security Information

• RTECS：CU7450000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on syn-4-nitrobenzaldoxime

Recent Advances in the Study of syn-4-nitrobenzaldoxime (CAS: 20707-69-1): A Comprehensive Research Brief

The chemical compound syn-4-nitrobenzaldoxime (CAS: 20707-69-1) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound, characterized by its nitrobenzene and oxime functional groups, has been investigated for its role in various biochemical pathways and as a precursor for more complex molecules.

Recent studies have highlighted the unique properties of syn-4-nitrobenzaldoxime, particularly its ability to act as a ligand in metal-organic frameworks (MOFs) and its potential as an inhibitor of specific enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting cytochrome P450 enzymes, which are critical in drug metabolism. This finding opens new avenues for developing novel therapeutic agents targeting metabolic disorders.

In addition to its biochemical applications, syn-4-nitrobenzaldoxime has been explored for its role in chemical synthesis. A 2022 paper in Organic Letters detailed a novel method for synthesizing this compound with high yield and purity, using a one-pot reaction under mild conditions. This advancement is particularly significant for industrial-scale production, where efficiency and cost-effectiveness are paramount.

Further research has delved into the structural and electronic properties of syn-4-nitrobenzaldoxime. Computational studies, such as those employing density functional theory (DFT), have provided insights into its molecular geometry and reactivity. These studies are crucial for understanding how the compound interacts with biological targets and for designing derivatives with enhanced properties.

Despite these promising developments, challenges remain. For example, the compound's stability under physiological conditions and its pharmacokinetic profile require further investigation. Ongoing research aims to address these gaps, with preliminary results suggesting that structural modifications could improve its bioavailability and reduce potential toxicity.

In conclusion, syn-4-nitrobenzaldoxime (CAS: 20707-69-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore the need for continued exploration. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and evaluating its therapeutic potential in preclinical models.